Cas no 1621912-33-1 (2-Bromo-5-(methoxycarbonyl)benzoic acid)

• Product Name: 2-Bromo-5-(methoxycarbonyl)benzoic acid
• CAS No: 1621912-33-1
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• MDL: MFCD22490660
• CID: 4609490
• PubChem ID: 67893280
• Update Time: 2025-11-03

2-Bromo-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(methoxycarbonyl)benzoic acid
• CS-0040755
• 2-bromo-5-(methoxycarbonyl)benzoicacid
• C13655
• MFCD22490660
• 2-bromo-5-methoxycarbonylbenzoic acid
• 1621912-33-1
• WPC91233
• CS-15511
• SCHEMBL9617019
• AKOS027362752
• 2-Bromo-5-(methoxycarbonyl)benzoic acid

• MDL： MFCD22490660
• Inchi： 1S/C9H7BrO4/c1-14-9(13)5-2-3-7(10)6(4-5)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： HIKBOPHVFNAGQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=CC=1C(=O)O

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives